Cas no 1909306-66-6 (3-tert-butyl-1λ?-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 3-tert-butyl-1λ?-thiomorpholine-1,1-dione hydrochloride
• CAS No: 1909306-66-6
• MDL: MFCD29047525
• CID: 4628514
• PubChem ID: 121553008
• Update Time: 2025-05-22

3-tert-butyl-1λ?-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1λ?-thiomorpholine-1,1-dione hydrochloride

• MDL： MFCD29047525

Additional information on 3-tert-butyl-1λ?-thiomorpholine-1,1-dione hydrochloride

3-Tert-Butyl-1λ^?-Thiomorpholine-1,1-Dione Hydrochloride: A Comprehensive Overview

The compound 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride, identified by the CAS number 1909306-66-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the tert-butyl group and the dione functionality introduces unique chemical properties that make this compound a subject of interest for both academic and industrial research.

The structure of 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride consists of a thiomorpholine ring system with two ketone groups at the 1-position and a bulky tert-butyl substituent at the 3-position. This arrangement imparts stability to the molecule while providing reactive sites for further functionalization. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

In terms of synthesis, researchers have explored various routes to prepare 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride. One common approach involves the cyclization of appropriately substituted thioamides under acidic conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents to achieve desired physicochemical properties. The hydrochloride salt form is particularly advantageous for applications requiring high solubility in aqueous media.

The applications of 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride span multiple disciplines. In drug discovery, this compound serves as a valuable building block for constructing complex molecular architectures. Its ability to form stable metal complexes has also made it a candidate for catalytic applications in organic synthesis. Additionally, recent advancements in green chemistry have led to the exploration of this compound as an eco-friendly alternative to traditional reagents in industrial processes.

From a pharmacological perspective, 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride exhibits promising activity in preclinical models of inflammatory diseases. Studies have demonstrated its anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in oxidative stress and immune response. These findings underscore its potential as a lead compound for developing therapeutic agents targeting chronic inflammatory conditions.

In conclusion, 3-tert-butyl-1λ^?-thiomorpholine-1,1-dione hydrochloride, with its unique chemical structure and versatile reactivity, continues to be a focal point in contemporary chemical research. As ongoing studies unravel its full potential, this compound is poised to make significant contributions across various fields, from drug development to sustainable chemical manufacturing.